Cas no 93298-05-6 ( )

• Product Name: &nbsp
• CAS No: 93298-05-6
• MF: C₉H₉Br₂N₃O
• MW: 334.995260000229
• CID: 999543
• PubChem ID: 284674
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [[2-bromo-1-(4-bromophenyl)ethylidene]amino]urea
• 93298-05-6
• 2-[2-Bromo-1-(4-bromophenyl)ethylidene]hydrazine-1-carboximidic acid
• DTXSID50918560
• DS-007869
•  

• Inchi： 1S/C9H9Br2N3O/c10-5-8(13-14-9(12)15)6-1-3-7(11)4-2-6/h1-4H,5H2,(H3,12,14,15)
• InChI Key： KWVGWASPBRMSCJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)Br)=NNC(N)=O

Computed Properties

• Exact Mass: 334.90919g/mol
• Monoisotopic Mass: 332.91124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes